Cas no 1261913-95-4 (4-Fluoro-3-(furan-2-YL)benzoic acid)

• Product Name: 4-Fluoro-3-(furan-2-YL)benzoic acid
• CAS No: 1261913-95-4
• MF: C₁₁H₇FO₃
• MW: 206.169886827469
• MDL: MFCD18318830
• CID: 2763112
• PubChem ID: 53224777
• Update Time: 2025-07-19

4-Fluoro-3-(furan-2-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

• F2167-4536
• AKOS026719162
• 4-Fluoro-3-(furan-2-yl)benzoic acid, 95%
• 1261913-95-4
• MFCD18318830
• 4-FLUORO-3-(FURAN-2-YL)BENZOIC ACID
• DTXSID00688509
• 4-Fluoro-3-(furan-2-YL)benzoic acid

• MDL： MFCD18318830
• Inchi： 1S/C11H7FO3/c12-9-4-3-7(11(13)14)6-8(9)10-2-1-5-15-10/h1-6H,(H,13,14)
• InChI Key： LKGNRSLLYDNDHY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1=CC=CO1

Computed Properties

• Exact Mass: 206.03792224Da
• Monoisotopic Mass: 206.03792224Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Fluoro-3-(furan-2-YL)benzoic acid

Introduction to 4-Fluoro-3-(furan-2-yl)benzoic acid (CAS No: 1261913-95-4)

4-Fluoro-3-(furan-2-yl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261913-95-4, is a fluorinated aromatic compound featuring a benzoic acid core substituted with a furan moiety at the 3-position and a fluorine atom at the 4-position. This unique structural configuration imparts distinct chemical and pharmacological properties, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both fluoro and furan functional groups enhances its reactivity and potential biological activity, positioning it as a compound of significant interest in modern chemical research.

The synthesis of 4-Fluoro-3-(furan-2-yl)benzoic acid typically involves multi-step organic transformations, often starting from commercially available precursors such as 3-bromobenzoic acid or 4-fluorobenzoic acid. The introduction of the furan ring at the 3-position is commonly achieved through cross-coupling reactions, such as the Suzuki-Miyaura coupling between 3-bromofuran and a boronic acid derivative of benzoic acid. The subsequent fluorination step can be performed using electrophilic fluorinating agents like Selectfluor® or N-fluorobenzenesulfonimide (NFSI), which provide high selectivity and yield under mild conditions. These synthetic routes highlight the compound's accessibility while maintaining high purity standards essential for pharmaceutical applications.

In recent years, 4-Fluoro-3-(furan-2-yl)benzoic acid has garnered attention in the field of medicinal chemistry due to its potential as a building block for drug discovery. The fluorine atom, known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, plays a crucial role in enhancing the pharmacokinetic properties of bioactive molecules. Similarly, the furan ring contributes to the compound's overall electronic distribution and can influence receptor interactions. This combination makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases.

One of the most compelling areas of research involving 4-Fluoro-3-(furan-2-yl)benzoic acid is its application in developing kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, including cell growth, proliferation, and signal transduction. Dysregulation of kinase activity is implicated in several cancers and inflammatory diseases. Studies have demonstrated that benzoic acid derivatives exhibit inhibitory effects on specific kinases due to their ability to mimic ATP binding pockets. The introduction of a fluoro group at the 4-position and a furan moiety at the 3-position further optimizes binding interactions with target kinases, leading to improved potency and selectivity. For instance, derivatives of this compound have shown promising activity against tyrosine kinases such as EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), which are critical targets in oncology.

Another emerging application of 4-Fluoro-3-(furan-2-yl)benzoic acid is in the development of antimicrobial agents. The rise of antibiotic-resistant pathogens necessitates the discovery of novel compounds with alternative mechanisms of action. The structural features of this compound allow it to interact with bacterial enzymes and cellular components, disrupting essential metabolic pathways. Preliminary studies have indicated that certain analogs derived from 4-Fluoro-3-(furan-2-yl)benzoic acid exhibit inhibitory effects against Gram-positive bacteria by interfering with cell wall synthesis or DNA replication. The fluorine atom's ability to enhance binding affinity further contributes to these antimicrobial properties, suggesting potential therapeutic applications against multidrug-resistant strains.

The agrochemical industry also benefits from the versatility of 4-Fluoro-3-(furan-2-yl)benzoic acid as an intermediate in synthesizing herbicides and pesticides. Fluorinated aromatic compounds are known for their improved environmental stability and efficacy against pests. By incorporating this compound into novel formulations, researchers aim to develop next-generation agrochemicals that offer higher yields while minimizing ecological impact. The furan moiety's role in enhancing bioavailability ensures that these compounds are effectively absorbed by plants or pests, maximizing their utility in agricultural practices.

From a synthetic chemistry perspective, 4-Fluoro-3-(furan-2-yl)benzoic acid serves as a versatile platform for exploring novel reaction pathways and methodologies. Its unique structure allows chemists to investigate cross-coupling reactions, fluorination techniques, and other transformations under different conditions. Such studies not only advance synthetic methodologies but also contribute to understanding structure-property relationships in complex molecules. This knowledge is invaluable for designing future generations of fine chemicals and pharmaceuticals with tailored properties.

The commercial significance of 4-Fluoro-3-(furan-2-yl)benzoic acid is underscored by its increasing demand in both academic research laboratories and industrial settings. As drug discovery efforts intensify worldwide, the need for high-quality intermediates like this compound continues to grow. Manufacturers specializing in fine chemicals have recognized this trend and have optimized production processes to meet market demands while adhering to stringent quality control standards. This ensures that researchers and industrial chemists have access to reliable supplies for their synthetic endeavors.

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